Cas no 3311-61-3 (Cyclohexanone, 2-(4-quinolinyl)-)

Cyclohexanone, 2-(4-quinolinyl)- structure
3311-61-3 structure
Product Name:Cyclohexanone, 2-(4-quinolinyl)-
CAS No:3311-61-3
MF:C15H15NO
MW:225.285703897476
CID:1460289
PubChem ID:12307397
Update Time:2025-04-20

Cyclohexanone, 2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(4-quinolinyl)-
    • 2-quinolin-4-ylcyclohexan-1-one
    • 3311-61-3
    • SCHEMBL19993921
    • DTXSID80486909
    • 2-(Quinolin-4-yl)cyclohexanone
    • Inchi: 1S/C15H15NO/c17-15-8-4-2-6-13(15)11-9-10-16-14-7-3-1-5-12(11)14/h1,3,5,7,9-10,13H,2,4,6,8H2
    • InChI Key: VALAVCAYYXZOEG-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1C1C=CN=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

Cyclohexanone, 2-(4-quinolinyl)- Related Literature

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